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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, systematic names,

and chemical identifiers for the compound 4-Oxoheptanoic acid. Accurate and unambiguous

identification of chemical compounds is critical in research, development, and regulatory

contexts. This document aims to serve as a centralized resource for professionals utilizing this

molecule in their work by consolidating its various names and registry numbers from key

chemical databases and suppliers.

While this guide focuses on the nomenclature of 4-Oxoheptanoic acid, it is important to note

that the nature of this topic does not lend itself to the inclusion of experimental protocols or

biological signaling pathways. The core of this document is the presentation of factual,

verifiable identifiers for a specific chemical entity.

Chemical Identity and Synonyms
4-Oxoheptanoic acid is a carboxylic acid and a ketone. The systematic and common names,

along with other identifiers, are crucial for searching scientific literature and chemical

databases. The following table summarizes the key identifiers and synonyms for this

compound.
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Identifier Type Value Source (Citation)

IUPAC Name 4-oxoheptanoic acid [1]

CAS Registry Number 924-97-0 [1][2]

Molecular Formula C7H12O3 [1][2][3]

Molecular Weight 144.17 g/mol [1][3]

PubChem CID 5282978 [4][5][6]

Synonym Heptanoic acid, 4-oxo- [1][2]

Synonym 4-Ketoenanthic acid [2]

Synonym 3-butyrl propionic acid [2]

Synonym pentanoneacetic acid [2]

InChI

InChI=1S/C7H12O3/c1-2-3-

6(8)4-5-7(9)10/h2-5H2,1H3,

(H,9,10)

[3][4]

InChIKey
ACHSNZNVVUIPJX-

UHFFFAOYSA-N
[3][4]

SMILES CCCC(=O)CCC(=O)O [3][4]

Other Identifier ZINC2378803 [2]

Logical Relationship of Identifiers
To visualize the relationship between the primary chemical name and its various identifiers, the

following diagram illustrates how different nomenclature systems and databases refer to the

same chemical structure. This provides a clear overview of the interchangeability of these

identifiers in database searches and chemical sourcing.
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Systematic & Common Names Registry Numbers Structural Identifiers

4-Oxoheptanoic Acid

IUPAC: 4-oxoheptanoic acid Synonym: 4-Ketoenanthic acid Synonym: 3-butyrl propionic acid CAS RN: 924-97-0 PubChem CID: 5282978 SMILES: CCCC(=O)CCC(=O)O

InChI: 1S/C7H12O3/...

InChIKey: ACHSNZNVVUIPJX-...

Click to download full resolution via product page

Caption: Relationship between the primary name and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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